Cas no 1780359-15-0 (2-(4-methoxy-2-nitrophenyl)propan-1-amine)

• Product Name: 2-(4-methoxy-2-nitrophenyl)propan-1-amine
• CAS No: 1780359-15-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6288891
• PubChem ID: 84781173
• Update Time: 2025-05-22

2-(4-methoxy-2-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-nitrophenyl)propan-1-amine
• 1780359-15-0
• EN300-1800333

• Inchi： 1S/C10H14N2O3/c1-7(6-11)9-4-3-8(15-2)5-10(9)12(13)14/h3-5,7H,6,11H2,1-2H3
• InChI Key： REUDMHFFURCGNU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C(C)CN

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(4-methoxy-2-nitrophenyl)propan-1-amine

Comprehensive Overview of 2-(4-methoxy-2-nitrophenyl)propan-1-amine (CAS No. 1780359-15-0)

2-(4-methoxy-2-nitrophenyl)propan-1-amine, with the CAS number 1780359-15-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its methoxy and nitro functional groups, is a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and materials science. The compound's unique structure, featuring a propan-1-amine backbone, makes it a versatile building block for further chemical modifications.

The growing demand for 2-(4-methoxy-2-nitrophenyl)propan-1-amine is driven by its relevance in modern synthetic chemistry. Its CAS no 1780359-15-0 is frequently searched in academic and industrial databases, reflecting its importance in the development of novel therapeutic agents. Recent studies highlight its role in the synthesis of nitroaromatic compounds, which are pivotal in designing drugs with enhanced efficacy and reduced side effects. Additionally, the compound's methoxy group contributes to its stability and solubility, making it a preferred choice for researchers working on targeted drug delivery systems.

One of the most discussed topics in the context of 2-(4-methoxy-2-nitrophenyl)propan-1-amine is its potential application in green chemistry. With sustainability becoming a global priority, scientists are exploring eco-friendly synthesis routes for this compound. Questions like "How to synthesize 2-(4-methoxy-2-nitrophenyl)propan-1-amine sustainably?" or "What are the industrial uses of CAS 1780359-15-0?" are increasingly popular in search engines. These queries underscore the need for innovative approaches to reduce the environmental impact of chemical production while maintaining high yields and purity.

Another area of interest is the compound's role in photodynamic therapy (PDT). The nitrophenyl moiety in 2-(4-methoxy-2-nitrophenyl)propan-1-amine exhibits light-sensitive properties, making it a candidate for PDT applications. This aligns with the rising trend of non-invasive treatment methods, which are highly sought after in medical research. The compound's ability to interact with specific wavelengths of light could pave the way for breakthroughs in cancer therapy and diagnostic imaging, topics that frequently dominate scientific discussions.

From a commercial perspective, CAS no 1780359-15-0 is gaining traction in the fine chemicals market. Suppliers and manufacturers are keen to address common queries such as "Where to buy 2-(4-methoxy-2-nitrophenyl)propan-1-amine?" or "What is the price range for this compound?". The compound's scalability and compatibility with existing production processes make it a viable option for large-scale applications. Furthermore, its high purity and consistent quality are critical factors for industries requiring precise chemical specifications.

In conclusion, 2-(4-methoxy-2-nitrophenyl)propan-1-amine (CAS 1780359-15-0) stands out as a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features, combined with the growing emphasis on sustainable and innovative solutions, position it as a compound of significant interest. As research continues to uncover its potential, this molecule is likely to remain a focal point in both academic and industrial settings.